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handling 2,3,4,5-Tetrabromobenzoic acid

stability issues

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2,3,4,5-Tetrabromobenzoic acid

CAS No.: 27581-13-1

Cat. No.: S1493460

Chemical Properties & Safety Information

The table below summarizes the key identified information for 2,3,4,5-Tetrabromobenzoic Acid (CAS No.

27581-13-1) [1].

Property

Specification /| Hazard

CAS Number

Physical Form

Melting Point

Boiling Point

Flash Point

Hazard
Statements

27581-13-1 [1]

Certified Reference Material (in solution: 100 pg/mL in Toluene: THF (85:15)) [1]
-93 °C [1]

110.6 °C [1]

40 °F (4 °C) (closed cup) [1]

Aspiration hazard if swallowed; Highly flammable; Harmful if swallowed; Irritating to

skin and respiratory system; May cause drowsiness and dizziness; Suspect cancer
hazard [1]
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Safe Handling & Storage Workflow

The following diagram outlines the core safety procedures for handling this compound, based on the
precautionary statements from its Safety Data Sheet (SDS) [1].

Start: Prepare to Handle
2,3,4,5-Tetrabromobenzoic Acid

Review SDS and COA
for detailed information

'

Use in a well-ventilated area
(fume hood recommended)

'

Wear appropriate Personal
Protective Equipment (PPE)

'

Ensure eye wash and
safety shower are accessible

'

Store in a tightly
closed container

Click to download full resolution via product page
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Frequently Asked Questions

e What is the primary source of human exposure to this compound? While used in chemical
synthesis, 2,3,4,5-Tetrabromobenzoic Acid (TBBA) is also known as a urinary metabolite of TBB, a
component of the flame retardant Firemaster 550. Exposure in the general population can occur

through contact with household dust from products containing this flame retardant [2].

e What are the critical safety precautions to take? Key precautions include [1]:

o Personal Protection: Wear protective gloves and avoid getting the chemical on your skin,
clothing, or in your eyes. Use respiratory protection if ventilation is inadequate.

o Hygiene: Wash hands thoroughly after handling. Do not take internally.

o Training: Only personnel trained in handling hazardous chemicals should use this product.

Information Limitations & Next Steps

The current search results provide a solid foundation for safety but lack specific experimental data on the
compound's stability (e.g., sensitivity to light, air, long-term storage conditions) and detailed decomposition

pathways.

To build a more comprehensive troubleshooting guide, I recommend these steps:

e Consult the Source: Obtain and thoroughly review the full Safety Data Sheet (SDS) from your
chemical supplier, which should contain detailed stability and reactivity information [1].

¢ Perform Controlled Tests: Conduct small-scale stress tests (exposing the compound to light, heat,
and moisture) to empirically determine its stability profile under your specific laboratory conditions.

e Specialized Search: Search scientific databases for journal articles that detail the use of this specific
compound in experimental procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
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